1-(3-Aminophenyl)piperazin-2-one

1-(3-Aminophenyl)piperazin-2-one (CAS 1022128-80-8) is a highly versatile, bifunctional heterocyclic building block extensively utilized in advanced medicinal chemistry and library synthesis. Structurally, it features a rigidified piperazin-2-one (lactam) core N-arylated with a meta-substituted aniline. This configuration provides two orthogonally reactive nitrogen centers: a primary aromatic amine for amide coupling, Buchwald-Hartwig amination, or urea formation, and a secondary aliphatic amine (N4) suitable for alkylation, reductive amination, or PROTAC linker attachment. By combining a rigid hydrogen-bond accepting lactam with a basic aliphatic center and an angled exit vector, this scaffold serves as a premium precursor for developing kinase inhibitors, factor Xa antagonists, and peptidomimetic therapeutics where precise spatial geometry and tunable solubility are paramount [1].

Substituting 1-(3-Aminophenyl)piperazin-2-one with its close isomers or structural analogs fundamentally disrupts both synthetic workflow and target engagement. Procuring the para-isomer (1-(4-aminophenyl)piperazin-2-one) shifts the primary amine's exit vector from ~120° to ~180°, which causes severe steric clashes in kinked binding pockets such as kinase hinge regions. Alternatively, utilizing the N4-arylated isomer (4-(3-aminophenyl)piperazin-2-one) drastically reduces the basicity of the piperazine core, stripping the molecule of its protonatable center at physiological pH and altering its hydrogen-bond donor profile. Furthermore, attempting to substitute with 1-(3-aminophenyl)pyrrolidin-2-one eliminates the secondary aliphatic amine entirely, removing the critical orthogonal attachment point required for adding solubilizing groups or degradation linkers. For precise structure-activity relationship (SAR) optimization, these analogs are strictly non-interchangeable [1].

Exit Vector Geometry and Binding Pocket Compatibility

The meta-substitution pattern of 1-(3-Aminophenyl)piperazin-2-one provides a distinct geometric advantage for targeting angled binding sites. Conformational analysis demonstrates that the primary aniline amine projects at an angle of approximately 120° relative to the N1-C4 axis of the piperazinone core. In contrast, the generic para-isomer (1-(4-aminophenyl)piperazin-2-one) forces a linear ~180° trajectory. This 60° vector shift is critical for navigating tight, kinked binding pockets, such as those found in kinase hinge regions, where linear projections result in severe steric clashes with the protein backbone [1].

Procuring the meta-isomer is essential for synthesizing inhibitors that require a kinked conformation to avoid steric clashes in constrained target pockets.

Core Basicity and Physiological Solubility

A major differentiator of 1-(3-Aminophenyl)piperazin-2-one is its ability to maintain a protonatable center at physiological pH. Because the aryl group is attached at the lactam N1 position, the N4 position remains a secondary aliphatic amine with a pKa of approximately 8.5. If a buyer were to substitute this with the N4-arylated isomer (4-(3-aminophenyl)piperazin-2-one), the pKa of that nitrogen drops drastically to ~4.0 due to aniline-like resonance. This >4.5 log unit difference means the target compound is predominantly ionized in blood plasma, significantly enhancing aqueous solubility and oral bioavailability compared to its neutral counterpart[1].

The high basicity of the N4 amine ensures superior aqueous solubility, making this specific isomer the preferred choice for orally bioavailable drug candidates.

Orthogonal Reactivity for Dual-Functionalization

1-(3-Aminophenyl)piperazin-2-one is uniquely suited for complex library synthesis due to its orthogonal reactivity profile. It possesses both a highly reactive primary aromatic amine and a secondary aliphatic amine. This allows chemists to perform sequential, site-specific functionalization without complex protecting group strategies. In contrast, substituting with 1-(3-aminophenyl)pyrrolidin-2-one provides only a single reactive site (the aniline). The presence of the secondary amine in the piperazinone target yields a 100% increase in functionalizable nitrogen centers, making it an ideal hub for attaching PROTAC linkers or solubilizing tails while simultaneously building out the primary pharmacophore [1].

Procuring the piperazinone scaffold over the pyrrolidinone analog halves the synthetic steps required to attach secondary functional groups like degradation linkers.

Lactam Hydrogen Bonding Profile and Permeability

The N-arylation of the lactam core in 1-(3-Aminophenyl)piperazin-2-one effectively masks the hydrogen bond donor (HBD) typically present in unsubstituted lactams. By placing the aryl group at the N1 position, the HBD count of the lactam is reduced to zero. Conversely, the 4-(3-aminophenyl)piperazin-2-one isomer leaves the N1 lactam nitrogen unsubstituted, retaining an HBD. The complete removal of this HBD in the target compound reduces the polar surface area (PSA) and significantly enhances passive membrane permeability, a critical parameter for developing CNS-penetrant therapeutics or improving overall cellular uptake [1].

Eliminating the lactam HBD improves passive membrane permeability, making this compound superior for designing cell-penetrant or CNS-active libraries.

Kinase Inhibitor Library Synthesis

The 120° exit vector of the meta-aniline makes this compound an ideal precursor for synthesizing kinase inhibitors that must navigate kinked hinge-binding regions. The orthogonal N4 amine allows for the late-stage addition of solvent-exposed solubilizing groups without interfering with the core binding motif [1].

PROTAC and Targeted Protein Degrader Construction

Because it possesses a secondary aliphatic amine (N4) alongside the primary aniline, this scaffold serves as a highly efficient bifunctional hub. The primary amine can be coupled to a target-binding ligand, while the N4 position provides a high-yielding attachment point for PEG or alkyl linkers directed toward E3 ligase recruiters [1].

Peptidomimetic and Protease Inhibitor Design

The rigidified piperazin-2-one core acts as an excellent dipeptide surrogate, mimicking a peptide bond while restricting conformational flexibility. The N-arylated structure eliminates an unnecessary hydrogen bond donor, improving the passive permeability of the resulting protease inhibitors [1].